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Compound of Interest

Compound Name: Diphenyl phosphite

Cat. No.: B166088 Get Quote

An In-depth Technical Guide on Diphenyl
Phosphite
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular properties of diphenyl phosphite, a

compound utilized in various chemical syntheses.

Diphenyl phosphite is a diorganophosphite compound that appears as a colorless, viscous

liquid[1]. It is used as a reactant in the synthesis of various organic compounds, including α-

hydroxyphosphonates and α-aminomethanephosphonates[2][3]. Additionally, it finds application

as a stabilizer in the production of polymers to enhance their thermal and oxidative stability[4].

Core Molecular Data
The fundamental quantitative data for diphenyl phosphite is summarized in the table below.
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Property Value Citations

Molecular Formula C₁₂H₁₁O₃P [3][4][5][6][7]

Molar Mass 234.19 g/mol [1][2][3][5][6][7][8]

Linear Formula (C₆H₅O)₂P(O)H [2]

Appearance Colorless liquid [1][4]

Density 1.223 g/mL at 25 °C [2][3]

Melting Point 12 °C [1][2]

Boiling Point 218-219 °C at 26 mmHg [2][3]

Refractive Index n20/D 1.558 [2][3]

Note on Advanced Requirements:

Experimental Protocols: The determination of fundamental properties such as molecular

formula and molar mass are standard analytical procedures in chemistry and are not

typically presented as detailed, citable experimental protocols for a specific compound in this

context.

Visualization: Signaling pathways and experimental workflows are not applicable to the

intrinsic molecular properties of a single chemical compound like diphenyl phosphite.

Therefore, no Graphviz diagrams have been generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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